Cas no 1804189-55-6 (2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole)

• Product Name: 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole
• CAS No: 1804189-55-6
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 4818994
• Update Time: 2025-10-12

2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole

• Inchi： 1S/C9H7NO5/c11-4-2-1-3-5-6(4)10-8(15-5)7(12)9(13)14/h1-3,7,11-12H,(H,13,14)
• InChI Key： NOWGAJJHULNOMV-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)O)=NC2C(=CC=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 0.4
• Topological Polar Surface Area: 104

Additional information on 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole

Comprehensive Overview of 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole (CAS No. 1804189-55-6)

The compound 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole (CAS No. 1804189-55-6) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both carboxy and hydroxy functional groups, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting oxidative stress-related diseases and inflammation.

In recent years, the demand for benzo[d]oxazole derivatives has surged, driven by their role in developing novel therapeutics. The 2-(Carboxy(hydroxy)methyl) moiety, in particular, has garnered attention for its ability to enhance bioavailability and metabolic stability in drug candidates. This aligns with current trends in precision medicine, where small-molecule modulators are critical for personalized treatment strategies. As such, CAS No. 1804189-55-6 is often discussed in forums and publications focusing on medicinal chemistry and biopharmaceutical innovation.

From a synthetic chemistry perspective, the compound’s hydroxybenzo[d]oxazole core offers a robust scaffold for further functionalization. This property is particularly valuable in the design of fluorescence probes and molecular sensors, which are widely used in diagnostics and imaging. Given the growing interest in non-invasive diagnostic tools, 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole is frequently explored for its photophysical properties and compatibility with biological systems.

Another area of interest is the compound’s potential role in green chemistry initiatives. Its synthesis can be optimized to minimize waste and reduce reliance on hazardous reagents, addressing the pharmaceutical industry’s push toward sustainable practices. Researchers are also investigating its utility in enzyme inhibition studies, particularly for enzymes involved in chronic inflammatory pathways, a hot topic in autoimmune disease research.

In summary, 2-(Carboxy(hydroxy)methyl)-4-hydroxybenzo[d]oxazole (CAS No. 1804189-55-6) represents a multifaceted compound with broad applicability in modern science. Its relevance to drug development, diagnostic imaging, and sustainable chemistry ensures it remains a focal point for academic and industrial research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing next-generation therapeutics and biotechnological solutions.